Cas no 63069-52-3 (2-Aminoisophthalonitrile)

2-Aminoisophthalonitrile Properties

Names and Identifiers

• 2-Aminoisophthalonitrile
• 1,3-Benzenedicarbonitrile, 2-amino-
• 2,6-Dicyanoaniline
• 2-Amino-isophthalonitrile
• 2-Amino-1,3-benzenedicarbonitrile
• AKOS005266589
• SCHEMBL2423501
• FT-0659764
• 63069-52-3
• MFCD00052866
• EN300-122276
• CS-0035443
• DTXSID30448693
• A24522
• DS-5395
• 2-aminobenzene-1,3-dicarbonitrile
• AC-22911
• 2-aminoisophthalonitrile
• +Expand

• MDL： MFCD00052866
• InChIKey： OEVXGSUDJYKUQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5N3/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3H,11H2
• SMILES： C1=CC(=C(C(=C1)C#N)N)C#N

Computed Properties

• Exact Mass: 143.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 143.048347172g/mol
• Heavy Atom Count: 11
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• LogP: 1.59336
• PSA: 73.60000
• Boiling Point: 320 ºC
• Melting Point: 94-96 ºC
• Flash Point: 148 ºC
• Density: 1.26

2-Aminoisophthalonitrile Security Information

2-Aminoisophthalonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%